Cas no 921759-19-5 (4H-​Cyclopenta-​1,​3-​dioxol-​4-​ol, 3a,​6a-​dihydro-​2,​2-​dimethyl-​6-​[(triphenylmethoxy)​methyl]​-)

• Product Name: 4H-​Cyclopenta-​1,​3-​dioxol-​4-​ol, 3a,​6a-​dihydro-​2,​2-​dimethyl-​6-​[(triphenylmethoxy)​methyl]​-
• CAS No: 921759-19-5
• MF: C₂₈H₂₈O₄
• MW: 428.519528388977
• CID: 2094658
• PubChem ID: 118705168
• Update Time: 2025-04-21

4H-​Cyclopenta-​1,​3-​dioxol-​4-​ol, 3a,​6a-​dihydro-​2,​2-​dimethyl-​6-​[(triphenylmethoxy)​methyl]​- Chemical and Physical Properties

Names and Identifiers

• 4H-?Cyclopenta-?1,?3-?dioxol-?4-?ol, 3a,?6a-?dihydro-?2,?2-?dimethyl-?6-?[(triphenylmethoxy)?methyl]?-
• 4H-​Cyclopenta-​1,​3-​dioxol-​4-​ol, 3a,​6a-​dihydro-​2,​2-​dimethyl-​6-​[(triphenylmethoxy)​methyl]​-
• (3aR,4R,6aS)-2,2-dimethyl-6-((trityloxy)methyl)-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-ol
• REL-(3AR,4R,6AS)-2,2-DIMETHYL-6-((TRITYLOXY)METHYL)-4,6A-DIHYDRO-3AH-CYCLOPENTA[D][1,3]DIOXOL-4-OL
• (3aR,4R,6aS)-2,2-Dimethyl-6-((trityloxy)methyl)-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-ol(relative)
• MFCD30536586
• (3aS,6R,6aR)-2,2-dimethyl-4-(trityloxymethyl)-6,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-ol
• 921759-19-5
• F88528

• Inchi： 1S/C28H28O4/c1-27(2)31-25-20(18-24(29)26(25)32-27)19-30-28(21-12-6-3-7-13-21,22-14-8-4-9-15-22)23-16-10-5-11-17-23/h3-18,24-26,29H,19H2,1-2H3/t24-,25+,26-/m1/s1
• InChI Key： HZWCKFPVWSCREB-UODIDJSMSA-N
• SMILES： O1C(C)(C)O[C@H]2C(COC(C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)=C[C@H]([C@@H]12)O

Computed Properties

• Exact Mass: 428.19875937Da
• Monoisotopic Mass: 428.19875937Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.9Ų